Cas no 26502-55-6 (ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 26502-55-6
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 3109689
• PubChem ID: 727572
• Update Time: 2025-11-02

ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• SMR000368355
• Oprea1_373610
• AKOS001026478
• MLS000775268
• CHEMBL1595151
• Z56778742
• EN300-39426
• ethyl4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate
• ethyl 4-hydroxy-1-(4-nitrophenyl)pyrazole-3-carboxylate
• HMS2770O11
• 26502-55-6
• G21002
• ALBB-033858
• DTXSID601319886
• CS-0248226

• Inchi： 1S/C12H11N3O5/c1-2-20-12(17)11-10(16)7-14(13-11)8-3-5-9(6-4-8)15(18)19/h3-7,16H,2H2,1H3
• InChI Key： YCORTVKYQADVAR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C2C=CC(=CC=2)[N+](=O)[O-])N=1)O)=O

Computed Properties

• Exact Mass: 277.06987046Da
• Monoisotopic Mass: 277.06987046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 434.2±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate

Exploring Ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate (CAS No. 26502-55-6): Properties, Applications, and Market Insights

Ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate (CAS No. 26502-55-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to by its systematic name or CAS number, belongs to the pyrazole carboxylate family, which is known for its versatile applications in pharmaceuticals and agrochemicals. The presence of both hydroxy and nitrophenyl functional groups in its structure makes it a valuable intermediate in synthetic chemistry.

The molecular formula of ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate is C₁₂H₁₁N₃O₅, with a molecular weight of 277.24 g/mol. Its structure features a pyrazole ring substituted with a 4-nitrophenyl group at the 1-position and a hydroxy group at the 4-position, along with an ethyl carboxylate moiety at the 3-position. This unique arrangement contributes to its reactivity and potential utility in various chemical transformations.

One of the most searched questions about this compound is: "What are the applications of ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate?" Researchers and industry professionals are particularly interested in its role as a pharmaceutical intermediate. The compound has been studied for its potential in the synthesis of bioactive molecules, including anti-inflammatory and antimicrobial agents. Its nitrophenyl group, in particular, is often leveraged in the development of novel drug candidates due to its electron-withdrawing properties.

In addition to its pharmaceutical applications, CAS No. 26502-55-6 is also explored in material science. The pyrazole core is known to contribute to the thermal stability and optical properties of materials, making it a candidate for use in advanced polymers and electronic materials. Recent trends in sustainable chemistry have also sparked interest in optimizing the synthesis of this compound to reduce environmental impact, aligning with the growing demand for green chemistry solutions.

The synthesis of ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate typically involves the condensation of 4-nitrophenylhydrazine with a β-keto ester, followed by cyclization and functionalization steps. Researchers are increasingly focusing on improving the yield and purity of this process, as reflected in the frequent search query: "How to synthesize ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate efficiently?" Catalytic methods and solvent-free reactions are among the innovative approaches being investigated.

From a market perspective, the demand for CAS No. 26502-55-6 is driven by its utility in drug discovery and specialty chemicals. Suppliers and manufacturers are expanding their portfolios to include high-purity grades of this compound to meet the needs of academic and industrial researchers. The compound's price and availability are often discussed in forums, with queries like "Where to buy ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate?" highlighting its commercial relevance.

Safety and handling of ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate are also critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be followed. Users frequently search for "MSDS of CAS No. 26502-55-6" to ensure compliance with safety protocols. Proper storage in a cool, dry place away from incompatible materials is recommended to maintain its stability.

In summary, ethyl 4-hydroxy-1-(4-nitrophenyl)-1H-pyrazole-3-carboxylate (CAS No. 26502-55-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.